Cas no 2172473-55-9 (4'-(bromomethyl)-8-methyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3dioxolane)

• Product Name: 4'-(bromomethyl)-8-methyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3dioxolane
• CAS No: 2172473-55-9
• MF: C₁₁H₁₈BrNO₂
• MW: 276.170122623444
• CID: 6274003
• PubChem ID: 165588000
• Update Time: 2025-11-06

4'-(bromomethyl)-8-methyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3dioxolane Chemical and Physical Properties

Names and Identifiers

• 4'-(bromomethyl)-8-methyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3dioxolane
• EN300-1614764
• 2172473-55-9
• 4'-(bromomethyl)-8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]dioxolane]

• Inchi： 1S/C11H18BrNO2/c1-13-8-2-3-9(13)5-11(4-8)14-7-10(6-12)15-11/h8-10H,2-7H2,1H3
• InChI Key： BSWLRWSCJXHZKP-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CC3CCC(C2)N3C)O1

Computed Properties

• Exact Mass: 275.05209g/mol
• Monoisotopic Mass: 275.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.7Ų

Additional information on 4'-(bromomethyl)-8-methyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3dioxolane

Comprehensive Overview of 4'-(bromomethyl)-8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3dioxolane (CAS No. 2172473-55-9)

The compound 4'-(bromomethyl)-8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3dioxolane (CAS No. 2172473-55-9) is a structurally unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a complex spirocyclic architecture, combining a bicyclo[3.2.1]octane core with a 1,3-dioxolane ring, which is further functionalized with a bromomethyl group. Such structural motifs are often associated with enhanced bioavailability and target specificity, making this compound a valuable intermediate in the synthesis of novel therapeutics.

In recent years, the demand for spirocyclic compounds has surged due to their diverse pharmacological properties. Researchers are particularly interested in the 8-azaspiro[bicyclo[3.2.1]octane scaffold, as it mimics natural alkaloids and exhibits promising activity in modulating central nervous system (CNS) targets. The presence of the bromomethyl group in this compound opens avenues for further derivatization, enabling the creation of libraries of analogs for drug discovery programs. This aligns with the growing trend of fragment-based drug design, where small, functionalized molecules serve as building blocks for larger, more complex drugs.

The synthesis and application of 4'-(bromomethyl)-8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3dioxolane have been explored in the context of neurological disorders, a hot topic in contemporary medical research. With the rise in neurodegenerative diseases such as Alzheimer's and Parkinson's, the search for novel CNS-active compounds has intensified. This compound's unique structure positions it as a potential candidate for addressing unmet medical needs in this area. Additionally, its spirocyclic nature may contribute to improved blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, the bromomethyl moiety in this compound offers versatility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis. This reactivity is particularly valuable in the pharmaceutical industry, where the ability to rapidly generate diverse molecular scaffolds is essential for high-throughput screening. The compound's CAS No. 2172473-55-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions.

Environmental and sustainability considerations are also driving interest in compounds like 4'-(bromomethyl)-8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3dioxolane. The pharmaceutical industry is increasingly focused on green chemistry principles, and this compound's potential for efficient, low-waste synthesis aligns with these goals. Researchers are exploring catalytic methods to introduce the bromomethyl group, minimizing the use of hazardous reagents. This approach not only reduces environmental impact but also lowers production costs, making the compound more accessible for large-scale applications.

In summary, 4'-(bromomethyl)-8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3dioxolane (CAS No. 2172473-55-9) represents a fascinating intersection of structural complexity, synthetic utility, and therapeutic potential. Its relevance to neurological drug discovery, fragment-based design, and sustainable chemistry underscores its importance in modern scientific research. As the demand for innovative and targeted therapies continues to grow, this compound is poised to play a pivotal role in advancing the frontiers of medicinal chemistry.